3-oxo-5-phenyl-1-piperidin-1-yl-3H-pyrrolizine-2-carbonitrile

• IUPAC Name: 3-oxo-5-phenyl-1-piperidin-1-ylpyrrolizine-2-carbonitrile
• InChI: InChI=1S/C19H17N3O/c20-13-15-18(21-11-5-2-6-12-21)17-10-9-16(22(17)19(15)23)14-7-3-1-4-8-14/h1,3-4,7-10H,2,5-6,11-12H2
• InChI Key: JMXYXYGVEAHENP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=O)N3C2=CC=C3C4=CC=CC=C4)C#N
• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions, offering efficient routes to complex structures. For instance, the three-component synthesis of 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile demonstrates the use of malononitrile, 4-methoxybenzaldehyde, and piperidine as starting materials, yielding products through one-spot reactions at room temperature (Wu Feng, 2011). Similar methodologies can be applied to synthesize structures akin to 3-oxo-5-phenyl-1-piperidin-1-yl-3H-pyrrolizine-2-carbonitrile, emphasizing the role of multi-component reactions in accessing nitrogen-containing heterocycles.

Molecular Structure Analysis

The molecular structure of related compounds is typically confirmed through techniques like 1H NMR, MS, and X-ray single crystal diffraction. The structural determination provides insight into the compound's stereochemistry and conformational preferences, essential for understanding its chemical behavior and potential interactions (George et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving related compounds showcase a variety of transformations, including condensation, cyclization, and functional group modifications. For example, the three-component condensation of pyridinium ylides, β-ketonitriles, and aldehydes offers a pathway to dihydrofuran- and pyran-carbonitriles through a cascade of Knoevenagel condensation, Michael addition, and SN2 cyclization (Demidov et al., 2021). These reactions highlight the compound's versatility in participating in diverse chemical transformations.

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are crucial for understanding the compound's behavior in different environments. While specific data on 3-oxo-5-phenyl-1-piperidin-1-yl-3H-pyrrolizine-2-carbonitrile might not be readily available, related compounds' crystallography studies offer insights into molecular packing and intermolecular interactions, informing on stability and reactivity (Kuleshova & Khrustalev, 2000).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and susceptibility to hydrolysis or oxidation, are fundamental for practical applications. Investigating the spectroscopic properties and quantum mechanical studies of related compounds can provide a detailed understanding of electronic structures, which is pivotal for predicting reactivity and designing new compounds with desired properties (Devi et al., 2020).

Future Directions

The future directions for research on “3-oxo-5-phenyl-1-piperidin-1-yl-3H-pyrrolizine-2-carbonitrile” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities. Given the wide range of activities exhibited by piperidine derivatives, there is potential for the development of new drugs.